Cas no 24916-50-5 (Spiramycin I Standard)
Spiramycin I is a macrolide antibiotic and antiparasitic drug
Spiramycin I Standard structure
Spiramycin I Standard Properties
Names and Identifiers
-
- Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-
- Spiramycin I
- 9-O-[(2R,5S,6R)-5-(Dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-leucomycin V
- demycarosylturimycin H
- Foromacidin A
- Foromacidine A
- Leucomycin V,9-o-((2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)
- Spiramycin A
- SPIRAMYCIN I STANDARD
- Spiramycin-I
- Provamycin
- Sequamycin
- spiramycin
- HY-100593
- 033ECH6IFG
- RP 5337
- CHEMBL453514
- IL-5902
- CCG-270525
- RP-5337
- Rovamycin
- SPIRAMYCIN I [MI]
- Rovamicina
- Formacidine
- 2-[(4R, 5S, 6S, 7R, 9R, 10R, 11E, 13E, 16R)-6-[(2S, 3R, 4R, 5S, 6R)-5-[(2S, 4R, 5S, 6S)-4, 5-dihydroxy-4, 6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R, 5S, 6R)-5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9, 16-dimethyl-2-oxo-1-oxacyclohexadeca-11, 13-dien-7-yl]acetaldehyde
- 8025-81-8
- Spiramycin I (Contains up to 6% Spiramycin III)
- s5744
- NSC-55926
- Espiramicin
- NSC-64393
- Leucomycin V, 9-O-(5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-, (9(2R,5S,6R))-
- NSC-758472
- Leucomycin V, 9-O-((2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-
- CS-8166
- IL 5902
- AB00514638
- UNII-033ECH6IFG
- AC-32598
- [(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-{[(2S,3R,4R,5S,6R)-5-{[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-10-{[(2R,5S,6R)-5-(dimethylamino)-6-methyltetrahydro-2H-pyran-2-yl]oxy}-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxooxacyclohexadeca-11,13-dien-7-yl]acetaldehyde (non-preferred name)
- Rovamycine
- DTXSID9023594
- 24916-50-5
- Leucomycin V, 9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-
- NSC55926
- ACTOXUHEUCPTEW-OBURPCBNSA-N
- AKOS037515744
- Foromacidin
- Q422265
- 2-[(11E,13Z)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
- 2-[6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
- 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acet
- spiramycin (undefined stereochemistry)
- Q13023033
- 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
- BCP31237
- FT-0657527
- 1ST7807
- D05908
- 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[(2S,3R,4R,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-dimethylamino-3-hydroxy-6-methyloxan-2-yl]oxy-10-[(2R,5S,6R)-5-dimethylamino-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
- G12972
- Spiramycin (JAN/USAN/INN)
- GTPL13312
- US20240118263, Compound Spiramycin
- BDBM667167
- Rovamycin (TN)
- +Expand
-
- MFCD00242797
- ACTOXUHEUCPTEW-BTKFSUNJSA-N
- InChI=1S/C43H74N2O14/c1-24-21-29(19-20-46)39(59-42-37(49)36(45(9)10)38(27(4)56-42)58-35-23-43(6,51)41(50)28(5)55-35)40(52-11)31(47)22-33(48)53-25(2)15-13-12-14-16-32(24)57-34-18-17-30(44(7)8)26(3)54-34/h12-14,16,20,24-32,34-42,47,49-51H,15,17-19,21-23H2,1-11H3/t24-,25-,26?,27?,28?,29+,30?,31-,32+,34?,35?,36?,37?,38?,39+,40+,41?,42?,43?/m1/s1
- C[C@@H]1C[C@H](CC=O)[C@@H]([C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]1OC2CCC(C(C)O2)N(C)C)O)OC)OC3C(C(C(C(C)O3)OC4CC(C)(C(C(C)O4)O)O)N(C)C)O
Computed Properties
- 842.51400
- 4
- 16
- 11
- 842.51400504g/mol
- 59
- 1370
- 0
- 19
- 0
- 2
- 0
- 1
- 2.1
- 195Ų
Experimental Properties
- 2.32510
- 195.38000
- 913.7±65.0 °C at 760 mmHg
- 134-1370C
- 0.0±0.6 mmHg at 25°C
- 506.4±34.3 °C
- White to yellowish powder, bitter taste
- D20 -96°
- 1.2±0.1 g/cm3
Spiramycin I Standard Price
Spiramycin I Standard Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:24916-50-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:24916-50-5)
A LA DING
anhua.mao@aladdin-e.com
Spiramycin I Standard Related Literature
-
Xiongwei Liang,Li Wang,Fang Ma,Huan Lou,Xiaofeng Jiang,Zhe Li RSC Adv., 2016,6, 89994-90001
-
Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922
-
Matthew G. Fisher,Philip A. Gale,Mark E. Light,Stephen J. Loeb Chem. Commun., 2008, 5695-5697
-
7. Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†Junying Zhang,Zhimin Li,Jiahui Huang,Chao Liu,Feng Hong,Kai Zheng,Gao Li Nanoscale, 2017,9, 16879-16886
-
Dadi Sveinbjörnsson,Didier Blanchard,Jens K. Nørskov,Tejs Vegge Energy Environ. Sci., 2010,3, 448-456
-
Dattatray Chadar,Soniya S. Rao,Shridhar P. Gejji,Bharat Ugale,C. M. Nagaraja,Milind Nikalje,Sunita Salunke-Gawali RSC Adv., 2015,5, 76419-76423
Recommended suppliers
Amadis Chemical Company Limited
(CAS:24916-50-5)Spiramycin I Standard
99%/99%
5g/25g
178/624